Cas no 1255149-60-0 (1-(4-bromophenyl)-3,3-dimethoxypropan-1-one)

• Product Name: 1-(4-bromophenyl)-3,3-dimethoxypropan-1-one
• CAS No: 1255149-60-0
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6030817
• PubChem ID: 66598811
• Update Time: 2025-11-05

1-(4-bromophenyl)-3,3-dimethoxypropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3,3-dimethoxypropan-1-one
• EN300-1125181
• SCHEMBL105978
• 1-(4-bromophenyl)-3,3-dimethoxy propan-1-one
• 1255149-60-0
• PHLDNLHCMYWQBU-UHFFFAOYSA-N

• Inchi： 1S/C11H13BrO3/c1-14-11(15-2)7-10(13)8-3-5-9(12)6-4-8/h3-6,11H,7H2,1-2H3
• InChI Key： PHLDNLHCMYWQBU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC(OC)OC)=O

Computed Properties

• Exact Mass: 272.005
• Monoisotopic Mass: 272.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2
• XLogP3: 2.1

Additional information on 1-(4-bromophenyl)-3,3-dimethoxypropan-1-one

1-(4-Bromophenyl)-3,3-Dimethoxypropan-1-One: A Comprehensive Overview

1-(4-Bromophenyl)-3,3-dimethoxypropan-1-one, identified by the CAS number 1255149-60-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromophenyl group with a ketone moiety and two methoxy substituents. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The structure of 1-(4-bromophenyl)-3,3-dimethoxypropan-1-one is notable for its aromatic ring substituted with a bromine atom at the para position. This substitution pattern influences the compound's reactivity and stability. The ketone group at the 1-position and the two methoxy groups at the 3-position create a complex interplay of electronic effects, which are crucial for its chemical behavior. Recent studies have highlighted the role of such substituents in modulating the compound's solubility, reactivity, and biological activity.

In terms of synthesis, 1-(4-bromophenyl)-3,3-dimethoxypropan-1-one can be prepared through various methods, including nucleophilic substitution and condensation reactions. These methods leverage the reactivity of the bromine atom and the ketone group to form stable intermediates. The use of transition metal catalysts has been shown to enhance reaction efficiency, as reported in recent research publications.

The compound's applications span multiple domains. In organic synthesis, it serves as an intermediate for constructing more complex molecules. Its ability to undergo various transformations makes it a versatile building block. For instance, recent research has demonstrated its utility in forming heterocyclic compounds, which are valuable in drug discovery.

In pharmacology, 1-(4-bromophenyl)-3,3-dimethoxypropan-1-one has shown potential as a lead compound for developing bioactive agents. Studies have indicated that it exhibits moderate activity against certain enzymes and cellular targets. The methoxy groups contribute to its lipophilicity, which is an important factor in drug design.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological systems. Molecular docking studies have provided insights into its binding modes with target proteins, paving the way for further optimization. These findings underscore the importance of understanding the relationship between structure and function in designing effective therapeutic agents.

In conclusion, 1-(4-bromophenyl)-3,3-dimethoxypropan-1-one (CAS 1255149-60-0) is a compound with diverse applications and intriguing chemical properties. Its structure offers opportunities for further exploration in both synthetic and pharmacological contexts. As research continues to uncover new aspects of its behavior, this compound remains a focal point for innovation in organic chemistry.